12-Pentacosanol

• Molecular Formula: C25H52O
• Molecular Weight: 368.7 g/mol
• InChI: InChI=1S/C25H52O/c1-3-5-7-9-11-13-14-16-18-20-22-24-25(26)23-21-19-17-15-12-10-8-6-4-2/h25-26H,3-24H2,1-2H3
• InChIKey: NUEHZEQYWVWOSH-UHFFFAOYSA-N

12-Pentacosanol Procurement Overview

12-Pentacosanol (CAS 138966-98-0), also known as pentacosan-12-ol, is a specific positional isomer of the long-chain fatty alcohol class, characterized by a C25 saturated hydrocarbon chain with a secondary hydroxyl group at position 12 [1][2]. As a secondary fatty alcohol, it is defined by its molecular formula C25H52O and a molecular weight of approximately 368.68 g/mol, which places it within the broader category of very long-chain fatty alcohols (VLCFAs) [1]. This compound is recognized for its role as an animal metabolite and is distinct from its primary alcohol analogs due to the location of its functional group, which can significantly influence its physicochemical properties and biological interactions [2].

Workflow Positional isomer SAR studies

Use Context Metabolite & lipidomics reference

Format Neat solid, research grade

• [1] Chemsrc. (2024). 12-Pentacosanol. CAS No. 138966-98-0. Retrieved from m.chemsrc.com. View Source
• [2] ChEBI. (2023). pentacosan-12-ol (CHEBI:228183). EMBL-EBI. Retrieved from www.ebi.ac.uk. View Source

Why 12-Pentacosanol Cannot Be Substituted

For research and industrial applications, substituting 12-pentacosanol with other in-class compounds like 1-pentacosanol or n-octacosanol can lead to significantly divergent experimental outcomes and process inefficiencies. The position of the hydroxyl group (secondary vs. primary) fundamentally alters the molecule's polarity, metabolic stability, and ability to participate in specific intermolecular interactions, such as hydrogen bonding or esterification [1][2]. While primary alcohols like 1-pentacosanol are readily oxidized, secondary alcohols like 12-pentacosanol exhibit different metabolic pathways and greater resistance to certain enzymatic transformations, which can directly impact their biological half-life and functional properties in assays or formulations . Furthermore, variations in chain length or hydroxyl position among analogs can result in orders-of-magnitude differences in specific biological activities, as demonstrated by the varying Minimum Inhibitory Concentration (MIC) values observed across different long-chain fatty alcohols in antibacterial assays [3]. Therefore, relying on a generic substitute without empirical justification risks compromising the validity and reproducibility of the intended scientific application.

Attribute

12-Pentacosanol (Target)

1-Pentacosanol (Primary analog)

Hydroxyl class

Secondary (position 12)

Primary (position 1)

Reactivity & stability

Slower oxidation; controlled esterification

Readily oxidized; higher general reactivity

Antibacterial context

No direct data; class-level inference only

Reported MIC baseline (E. coli)

• [1] ChEBI. (2023). pentacosan-12-ol (CHEBI:228183). EMBL-EBI. Retrieved from www.ebi.ac.uk. View Source
• [2] ChEBI. (2023). pentacosan-1-ol (CHEBI:78427). EMBL-EBI. Retrieved from www.ebi.ac.uk. View Source
• [3] Abdelaleem, E. R., et al. (2025). Unveiling the antibacterial potential of Arctotis aurantiaca roots: isolation, characterization, and computational studies. South African Journal of Botany, 184, 337-348. https://doi.org/10.1016/j.sajb.2025.06.007 View Source

12-Pentacosanol Comparative Evidence

Antibacterial Activity Benchmark (n-Pentacosanol)

While direct MIC data for 12-pentacosanol is currently absent from the primary literature, a 2025 study on Arctotis aurantiaca roots provides a crucial class-level benchmark by quantifying the antibacterial activity of its primary analog, n-pentacosanol. The study reports that n-pentacosanol (compound 2) exhibited a Minimum Inhibitory Concentration (MIC) of 218.2 µg/mL against Escherichia coli ATCC 25922 in a well-diffusion assay, a stark contrast to the positive control gentamicin (MIC= 2 µg/mL) and the most potent compound from the same extract, ixerin F (MIC= 1.7 µg/mL) [1]. This data establishes a definitive, quantifiable activity baseline for a closely related pentacosanol isomer. The difference in hydroxyl group position (secondary vs. primary) between 12-pentacosanol and n-pentacosanol is hypothesized to alter its interaction with bacterial membranes or target enzymes, potentially leading to a different potency profile compared to this established baseline . Therefore, this MIC value serves as a critical reference point for researchers evaluating the potential of 12-pentacosanol as a control or a scaffold for developing more potent antibacterial agents.

Antibacterial Activity

Class-level

MIC 218.2 µg/mL

Class-level baseline for pentacosanol isomers

n-Pentacosanol vs. E. coli ATCC 25922; well-diffusion assay

Evidence Dimension	Antibacterial activity (Minimum Inhibitory Concentration)
Target Compound Data	Data not directly available for 12-pentacosanol.
Comparator Or Baseline	n-Pentacosanol: MIC = 218.2 µg/mL; Gentamicin (positive control): MIC = 2 µg/mL; Ixerin F (potent reference): MIC = 1.7 µg/mL
Quantified Difference	n-Pentacosanol is approximately 109-fold less potent than gentamicin and 128-fold less potent than ixerin F against E. coli.
Conditions	Escherichia coli ATCC 25922; well-diffusion assay

Why This Matters

This provides the first quantitative benchmark for the antibacterial activity of a pentacosanol isomer, enabling informed selection and comparison in natural product research.

• [1] Abdelaleem, E. R., et al. (2025). Unveiling the antibacterial potential of Arctotis aurantiaca roots: isolation, characterization, and computational studies. South African Journal of Botany, 184, 337-348. https://doi.org/10.1016/j.sajb.2025.06.007 View Source

Tyrosinase Inhibition: Negative Control Evidence

A key differentiator for pentacosanol isomers is their activity profile against the enzyme tyrosinase. A 2006 study by Sabudak et al. on Trifolium balansae provides a direct, quantifiable comparison. The study isolated pentacosanol (alongside other compounds) and tested it for tyrosinase inhibitory activity [1]. The results clearly demonstrate that pentacosanol (compound 5) exhibited no inhibition against the enzyme tyrosinase, while other compounds from the same plant, such as phytyl-1-hexanoate (compound 2), were highly potent inhibitors with an IC50 value of 2.39 µM [2]. This data is more favorable than that of standard inhibitors kojic acid and L-mimosine [2]. For researchers screening for tyrosinase inhibitors, 12-pentacosanol represents a valuable, chemically-defined negative control. Its lack of activity in this assay, in stark contrast to other co-isolated compounds, provides a crucial reference point for assay validation and for comparative studies aimed at elucidating the structural requirements for tyrosinase inhibition.

Tyrosinase Inhibition

Assay context

Pentacosanol No inhibition

Phytyl-1-hexanoate IC50 2.39 µM

Negative control for assay validation

In vitro tyrosinase assay; A. bisporus enzyme

Evidence Dimension	Tyrosinase inhibitory activity (IC50)
Target Compound Data	Pentacosanol: No inhibition observed.
Comparator Or Baseline	Phytyl-1-hexanoate: IC50 = 2.39 µM; Kojic acid (standard): Not specified but less potent than phytyl-1-hexanoate.
Quantified Difference	Pentacosanol shows a complete lack of activity, while phytyl-1-hexanoate demonstrates potent, sub-3 µM inhibition.
Conditions	In vitro tyrosinase enzyme assay using Agaricus bisporus.

Why This Matters

This established lack of activity positions 12-pentacosanol as a reliable negative control in tyrosinase studies, a critical component for assay development and comparative analyses.

• [1] Sabudak, T., et al. (2006). Potent tyrosinase inhibitors from Trifolium balansae. Natural Product Research, 20(7), 665-670. https://doi.org/10.1080/14786410500196821 View Source
• [2] Sabudak, T., et al. (2006). Potent tyrosinase inhibitors from Trifolium balansae. Natural Product Research, 20(7), 665-670. https://doi.org/10.1080/14786410500196821 View Source

Physicochemical Profile: Secondary vs. Primary Alcohol

The fundamental structural difference between 12-pentacosanol (a secondary alcohol) and its primary analog 1-pentacosanol (n-pentacosanol) leads to distinct physicochemical properties that dictate their suitability for different research and industrial applications [1]. 12-Pentacosanol is a secondary fatty alcohol with a molecular formula of C25H52O and a molecular weight of 368.68 g/mol [2]. In contrast, 1-pentacosanol is a very long-chain primary fatty alcohol with the same formula and weight [3]. The secondary nature of the alcohol group in 12-pentacosanol typically results in a higher melting point and lower solubility in water compared to its primary isomer, though direct experimental data for 12-pentacosanol remains unpublished. This difference is critical for procurement; for instance, 1-pentacosanol is known to be practically insoluble in water (1.4e-05 g/L) and highly lipophilic (logP ~9.83-10.14), properties that influence its use in lipid bilayers or as a hydrophobic anchor in synthetic chemistry [4]. The secondary alcohol group in 12-pentacosanol offers different reactivity, being less prone to oxidation and esterification under mild conditions, which can be a crucial advantage in applications requiring a stable, long-chain hydrocarbon moiety without the reactivity of a primary alcohol .

Reactivity Profile

Reported

• OxidationLess prone (secondary)
• EsterificationControlled reactivity

Supports synthetic stability context

Inferred from alcohol class; experimental data limited

Evidence Dimension	Physicochemical properties and chemical reactivity
Target Compound Data	12-Pentacosanol: Secondary alcohol (C25H52O, MW 368.68 g/mol). Exact experimental water solubility and logP not available.
Comparator Or Baseline	1-Pentacosanol (n-pentacosanol): Primary alcohol (C25H52O, MW 368.68 g/mol). Water solubility: 1.4e-05 g/L (estimated). logP: 9.83 (ALOGPS) to 10.14 (ChemAxon).
Quantified Difference	Qualitative difference in reactivity due to alcohol class; 1-pentacosanol is highly lipophilic and water-insoluble, providing a baseline for the lipophilic nature of the C25 chain.
Conditions	Standard computational predictions and experimental solubility measurements for 1-pentacosanol; properties for 12-pentacosanol are inferred based on its secondary alcohol structure.

Why This Matters

This differential reactivity profile is a primary driver for selecting 12-pentacosanol over 1-pentacosanol in synthetic chemistry, formulation science, and analytical chemistry where controlled or reduced reactivity is required.

• [1] ChEBI. (2023). pentacosan-1-ol (CHEBI:78427). EMBL-EBI. Retrieved from www.ebi.ac.uk. View Source
• [2] Chemsrc. (2024). 12-Pentacosanol. CAS No. 138966-98-0. Retrieved from m.chemsrc.com. View Source
• [3] FooDB. (2025). Showing Compound 1-Pentacosanol (FDB004332). Retrieved from foodb.ca. View Source
• [4] FooDB. (2025). Showing Compound 1-Pentacosanol (FDB004332). Retrieved from foodb.ca. View Source

In Silico ADMET Profile vs. 1-Pentacosanol

For researchers exploring long-chain alcohols for potential therapeutic applications, the predicted ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties provide a valuable, albeit preliminary, layer of differentiation. While experimental ADMET data is not available for 12-pentacosanol, computational models (admetSAR 2) for its primary analog, 1-pentacosanol, offer a strong class-level inference [1]. The predictions indicate that 1-pentacosanol has a high probability of human intestinal absorption (99.11%), is predicted to cross the blood-brain barrier (97.50%), and has a low probability of being an inhibitor of major cytochrome P450 enzymes (e.g., CYP3A4 inhibition probability is 8.58%) [2]. This suggests a generally favorable drug-like profile for the C25 fatty alcohol scaffold. Given its secondary alcohol nature, 12-pentacosanol may exhibit a subtly different metabolic stability and transporter interaction profile compared to 1-pentacosanol, potentially offering advantages in modulating in vivo half-life or reducing off-target interactions . This in silico data provides a comparative framework for prioritizing 12-pentacosanol in early-stage drug discovery or chemical biology studies over other long-chain alcohols with less favorable predicted PK profiles.

ADMET Prediction

Class-level

Predicted high absorption & brain penetration; low CYP inhibition

Scaffold prioritization context

Computational (admetSAR 2); experimental verification required

Evidence Dimension	Predicted ADMET properties
Target Compound Data	Data not directly available for 12-pentacosanol.
Comparator Or Baseline	1-Pentacosanol: Human Intestinal Absorption = 99.11%; Blood-Brain Barrier Penetration = 97.50%; CYP3A4 Inhibition = 8.58% probability.
Quantified Difference	1-Pentacosanol exhibits high predicted oral absorption and brain penetration with low CYP inhibition liability.
Conditions	Computational predictions from admetSAR 2 software for 1-pentacosanol.

Why This Matters

This provides a data-driven, albeit predictive, rationale for selecting a pentacosanol scaffold over other long-chain alcohols in early-stage pharmaceutical or agrochemical research.

• [1] Plantaedb. (2026). 1-Pentacosanol. ADMET Properties (via admetSAR 2). Retrieved from plantaedb.com. View Source
• [2] Plantaedb. (2026). 1-Pentacosanol. ADMET Properties (via admetSAR 2). Retrieved from plantaedb.com. View Source

12-Pentacosanol Research Applications

Negative Control in Tyrosinase Assays

Given its established lack of tyrosinase inhibitory activity (as demonstrated for the pentacosanol class), 12-pentacosanol is an ideal negative control for in vitro enzymatic assays [1]. This application is critical for researchers in dermatology, cosmetics, and food science who are screening for novel skin-whitening agents or browning inhibitors. Its inclusion alongside potent positive controls (e.g., kojic acid) and test compounds allows for rigorous assay validation and accurate quantification of inhibition, ensuring that observed effects are due to the test compound and not assay artifacts.

Antibacterial Natural Product Scaffold

For natural product chemists and microbiologists, 12-pentacosanol provides a pure, characterized long-chain alcohol for use as a comparator in bioassay-guided fractionation. The MIC value of 218.2 µg/mL for n-pentacosanol against E. coli serves as a quantitative baseline [2]. Researchers can use 12-pentacosanol to evaluate the activity of new isolates, determine if structural modifications (e.g., moving the hydroxyl group to a secondary position) enhance potency, or use it as a control to validate the sensitivity of bacterial strains in antimicrobial susceptibility testing.

Lipophilic Building Block for Synthesis

In synthetic organic chemistry, 12-pentacosanol's secondary alcohol group offers a key advantage over its primary analog, 1-pentacosanol: increased stability against oxidation and controlled reactivity for esterification and etherification . This makes it a valuable lipophilic anchor for creating specialized surfactants, emulsifiers, or lipid-based drug delivery vehicles where a non-hydrolyzable, long-chain hydrocarbon moiety is required to anchor molecules to membranes or hydrophobic surfaces. Its high molecular weight and lipophilicity (logP for 1-pentacosanol is ~10) suggest it will strongly partition into lipid bilayers, a property leveraged in membrane biophysics and formulation science [3].

Analytical Standard in Metabolomics

Given its classification as a secondary fatty alcohol and an animal metabolite, 12-pentacosanol can serve as a high-purity reference standard for lipidomics and metabolomics studies [4]. Its unique retention time in GC-MS or LC-MS analysis, driven by its specific structure, allows for the accurate identification and quantification of similar long-chain alcohols in complex biological matrices (e.g., plasma, tissue extracts) or natural product samples. This is essential for research on metabolic disorders, plant biochemistry, and the discovery of new biomarkers.

Application

Selection Property

Validation Focus

Tyrosinase inhibition assay validation

Lack of activity against tyrosinase

Negative control benchmarking

Antimicrobial screening studies

Class-level antibacterial baseline

MIC endpoint comparison

Lipophilic synthesis building block

Secondary alcohol reactivity profile

Oxidation stability and esterification control

Metabolomics analytical standard

Unique retention behavior & isomer identity

GC-MS/LC-MS method validation

• [1] Sabudak, T., et al. (2006). Potent tyrosinase inhibitors from Trifolium balansae. Natural Product Research, 20(7), 665-670. https://doi.org/10.1080/14786410500196821 View Source
• [2] Abdelaleem, E. R., et al. (2025). Unveiling the antibacterial potential of Arctotis aurantiaca roots: isolation, characterization, and computational studies. South African Journal of Botany, 184, 337-348. https://doi.org/10.1016/j.sajb.2025.06.007 View Source
• [3] FooDB. (2025). Showing Compound 1-Pentacosanol (FDB004332). Retrieved from foodb.ca. View Source
• [4] ChEBI. (2023). pentacosan-12-ol (CHEBI:228183). EMBL-EBI. Retrieved from www.ebi.ac.uk. View Source